Cas no 2432-34-0 (Ethanethioic acid, S-octyl ester)

• Product name: Ethanethioic acid, S-octyl ester
• CAS No: 2432-34-0
• MF: C₁₀H₂₀OS
• MW: 188.3302
• CID: 1015927
• PubChem ID: 539741

Ethanethioic acid, S-octyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-octyl ester
• S-octyl thioacetate
• CHEBI:87547
• NQMNVUDCUZKJRL-UHFFFAOYSA-N
• AKOS006229452
• thioacetic acid S-octyl ester
• 2432-84-0
• Acetic acid, thio-, S-octyl ester
• S-n-Octyl thioacetate
• DTXSID90947152
• S-Octyl ethanethioate #
• ethanethioic acid S-octyl ester
• S-Octyl ethanethioate
• SCHEMBL11303853
• Q27159720
• 1-acetylthiooctane
• 2432-34-0

• Inchi： InChI=1S/C10H20OS/c1-3-4-5-6-7-8-9-12-10(2)11/h3-9H2,1-2H3
• InChI Key： NQMNVUDCUZKJRL-UHFFFAOYSA-N
• SMILES： CCCCCCCCSC(=O)C

Computed Properties

• Exact Mass: 188.1236
• Monoisotopic Mass: 188.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 17.07